Cas no 325856-65-3 (2-sulfanylidene-3-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 2-sulfanylidene-3-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 325856-65-3
• MF: C₁₅H₉F₃N₂OS
• MW: 322.304972410202
• CID: 5859964
• PubChem ID: 5051651
• Update Time: 2025-10-15

2-sulfanylidene-3-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-thioxo-3-(4-(trifluoromethyl)phenyl)-2,3-dihydroquinazolin-4(1H)-one
• 4(1H)-Quinazolinone, 2,3-dihydro-2-thioxo-3-[4-(trifluoromethyl)phenyl]-
• 325856-65-3
• 2-sulfanylidene-3-[4-(trifluoromethyl)phenyl]-1H-quinazolin-4-one
• CCG-15456
• EU-0034558
• SR-01000397915
• AKOS024574639
• F0150-0070
• SR-01000397915-1
• 2-sulfhydryl-3-(4-trifluoromethylphenyl)-quinazolin-4(3h)-one
• 2-sulfanylidene-3-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinazolin-4-one

• Inchi： 1S/C15H9F3N2OS/c16-15(17,18)9-5-7-10(8-6-9)20-13(21)11-3-1-2-4-12(11)19-14(20)22/h1-8H,(H,19,22)
• InChI Key： VSQBUVFFLIGXDE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C2=CC=C(C(F)(F)F)C=C2)C1=S

Computed Properties

• Exact Mass: 322.03876857g/mol
• Monoisotopic Mass: 322.03876857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Melting Point: 328.9-331.2 °C
• Boiling Point: 430.3±55.0 °C(Predicted)
• pka: 10.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-sulfanylidene-3-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinazolin-4-one

2-Sulfanylidene-3-[4-(Trifluoromethyl)Phenyl]-1,2,3,4-Tetrahydroquinazolin-4-One: A Comprehensive Overview

The compound with CAS No. 325856-65-3, known as 2-sulfanylidene-3-[4-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinazolin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a quinazoline ring system with a sulfanylidene group at position 2 and a trifluoromethyl-substituted phenyl group at position 3. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery. For instance, researchers have demonstrated that quinazoline-based compounds exhibit potent anti-cancer activity by targeting specific oncogenic pathways. The presence of the sulfanylidene group in this molecule is particularly intriguing as it may enhance the compound's stability and bioavailability. Additionally, the trifluoromethyl phenyl group introduces electron-withdrawing effects, which can modulate the molecule's electronic properties and improve its binding affinity to target proteins.

The synthesis of 2-sulfanylidene-3-[4-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinazolin-4-one involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have shown that quinazoline derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. The sulfanylidene group in this molecule may also play a role in mitigating drug resistance by modulating cellular pathways associated with multidrug resistance. Furthermore, the trifluoromethyl phenyl group could enhance the molecule's ability to penetrate cellular membranes, making it more effective in reaching intracellular targets.

Beyond its therapeutic potential, this compound has also been explored for its anti-inflammatory and anti-microbial properties. In vitro assays have demonstrated that quinazoline derivatives can inhibit pro-inflammatory cytokines and show potent activity against various bacterial strains. These findings suggest that this compound could be a valuable addition to the arsenal of anti-inflammatory and anti-microbial agents.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed that 2-sulfanylidene-3-[4-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinazolin-4-one exhibits strong binding affinities to several therapeutic targets, including kinases and proteases. These insights are paving the way for further optimization of the molecule to improve its efficacy and reduce potential side effects.

In conclusion, CAS No. 325856-65-3, or 2-sulfanylidene-3-[4-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinazolin-4-one, represents a compelling candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications across various therapeutic areas. As advancements in synthetic methods and computational tools continue to evolve, this compound holds great promise for future innovations in medicine.